Cas no 919018-21-6 (N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

• Product Name: N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• CAS No: 919018-21-6
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5427339
• Update Time: 2025-05-19

N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-3,4-dihydro-2H-chromene-3-carboxamide
• N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C21H20N2O3S/c1-25-17-8-6-14(7-9-17)10-18-12-22-21(27-18)23-20(24)16-11-15-4-2-3-5-19(15)26-13-16/h2-9,12,16H,10-11,13H2,1H3,(H,22,23,24)
• InChI Key： YHCHIWJSQSLXJM-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1C(NC1=NC=C(CC2=CC=C(OC)C=C2)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide

Introduction to N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS No. 919018-21-6)

N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide, identified by its CAS number 919018-21-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that integrates several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a benzopyran core, coupled with a thiazole moiety and an aromatic substituent, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The benzopyran scaffold is well-known for its role in various bioactive molecules, often contributing to properties such as solubility and binding affinity. In particular, the 3-hydroxybenzopyran derivative is a common motif in natural products and synthetic drugs, with examples including several FDA-approved medications. The incorporation of a carboxamide group at the 3-position of the benzopyran ring enhances the molecule's potential to engage in hydrogen bonding interactions, which are crucial for receptor binding.

The thiazole ring is another key structural feature of this compound. Thiazole derivatives are widely recognized for their biological activity and have been reported to possess antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific positioning of the thiazole moiety in N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide suggests that it may modulate biological pathways by interacting with enzymes or receptors containing thiazole-binding pockets.

The aromatic substituent at the 5-position of the thiazole ring is particularly noteworthy. The 4-methoxyphenyl group introduces a hydrophobic pocket that can enhance the compound's membrane permeability and binding affinity. This type of substitution pattern is frequently observed in pharmacologically active compounds, where methoxy groups serve to improve metabolic stability and bioavailability.

Recent advancements in computational chemistry have enabled the prediction of molecular interactions with high accuracy. By leveraging molecular docking studies, researchers have been able to identify potential binding sites for N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide on various biological targets. These studies have highlighted its potential as an inhibitor of kinases and other enzymes involved in cancer progression. For instance, preliminary data suggest that this compound may interfere with the activity of tyrosine kinases, which are critical mediators of cell signaling pathways.

In addition to its kinase inhibitory activity, N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide has shown promise in preclinical models as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and cancer, making inhibitors of inflammatory pathways highly sought after therapeutics. The compound's ability to modulate inflammatory cytokine production has been observed in cell-based assays, suggesting its potential utility in treating inflammatory conditions.

The synthesis of this compound represents a significant achievement in medicinal chemistry. The multi-step synthetic route involves key transformations such as condensation reactions between aromatic aldehydes and thiazole derivatives, followed by cyclization to form the benzopyran core. The introduction of the carboxamide group is achieved through amidation reactions, which are well-established in organic synthesis. The overall yield and purity of N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-3,4-dihydro-2H-1-benzopyran-3-carboxamide have been optimized to ensure high-quality material for subsequent biological testing.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability as a drug candidate. Preliminary studies have indicated favorable solubility characteristics and reasonable metabolic stability in vitro. These findings are encouraging and suggest that further development may be warranted. Additionally, preliminary toxicology assessments have not revealed any significant concerns at tested doses, further supporting its potential as a therapeutic agent.

The future direction of research on N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-ylyl}-3,4-dihydro -2H -1 -benzopyran - 3 - carboxamide, CAS No. 919018 - 21 - 6 will likely focus on expanding its biological profile through more comprehensive preclinical studies. Investigating its effects on additional targets and exploring novel synthetic modifications will be key steps in advancing this compound towards clinical development. Collaborations between academic institutions and pharmaceutical companies could accelerate these efforts by combining expertise in medicinal chemistry with state-of-the-art biotechnological approaches.

In conclusion, N-{5-(4-methoxyphenyl)methyl - 1 , 3 - thiazol - 2 - yl } - < strong > 3 , 4 - dihydro - 2 H - 1 - benzopyran - 3 - carboxamide strong > represents a structurally intriguing molecule with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover new biological functions and optimize synthetic methodologies，this compound holds promise for addressing unmet medical needs across various therapeutic areas。